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Cat. No.: B1596304 Get Quote

Abstract
Neopentyl Glycol Dioleate (NPGD) is a versatile diester synthesized from neopentyl glycol

and oleic acid, gaining prominence in the cosmetic industry as a high-performance emollient

and sensory modifier.[1][2] Its unique molecular architecture imparts a desirable combination of

lubricity, spreadability, and a non-greasy, silky skin feel, positioning it as a compelling

alternative to traditional silicones.[2][3] This document provides a comprehensive guide for

researchers, cosmetic chemists, and formulation scientists on the effective incorporation of

Neopentyl Glycol Dioleate into various cosmetic systems. We will explore its physicochemical

properties, functional attributes, and provide detailed protocols for its application in emulsions

and anhydrous formulations, grounded in scientific principles and practical expertise.

Physicochemical Characterization & Rationale for
Use
A thorough understanding of an ingredient's physical and chemical properties is fundamental to

predicting its behavior in a formulation. NPGD's efficacy is a direct result of its distinct

molecular structure. The neopentyl glycol core is a branched, compact diol, which sterically

hinders the molecular packing that can lead to high viscosity and a greasy feel in other esters.

The two long, unsaturated oleic acid chains provide excellent emollience and lubricity.[4] This

combination results in an ester with a low pour point and superior thermal stability, making it

suitable for a wide range of processing conditions.[4][5]
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Structure-Function Relationship of Neopentyl Glycol
Dioleate
The functional benefits of NPGD can be directly traced back to its constituent parts.
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Neopentyl Glycol Dioleate (NPGD)

Core Molecular Components

Resulting Functional Properties

NPGD Molecule

Neopentyl Glycol Core
(Branched Structure)

Oleic Acid Chains
(Long, Unsaturated)

Enhanced Spreadability Silky, Non-Greasy FeelLow Pour Point & Viscosity Excellent Emollience
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1. Prepare Water Phase (A)
(Water, Humectants, Gums)

3. Heat Phase A to 75°C

2. Prepare Oil Phase (B)
(NPGD, Emulsifiers, Waxes)

4. Heat Phase B to 75°C

5. Combine & Homogenize
(Add B to A with high shear)

6. Cool Batch to < 40°C
(with sweep agitation)

7. Add Cool-Down Phase (C)
(Preservatives, Fragrance)

8. Final QC Checks
(pH, Viscosity, Stability)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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